Cas no 2172089-57-3 (5-cyclopropyl-1-propyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-cyclopropyl-1-propyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172089-57-3
• MF: C₉H₁₄N₄O
• MW: 194.233661174774
• CID: 5568090
• PubChem ID: 165595506
• Update Time: 2025-06-11

5-cyclopropyl-1-propyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2172089-57-3
• EN300-1593965
• 5-cyclopropyl-1-propyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C9H14N4O/c1-2-5-13-8(6-3-4-6)7(9(10)14)11-12-13/h6H,2-5H2,1H3,(H2,10,14)
• InChI Key： CNMBCPJCGIAOSS-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C2CC2)N(CCC)N=N1)N

Computed Properties

• Exact Mass: 194.11676108g/mol
• Monoisotopic Mass: 194.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 73.8Ų

Additional information on 5-cyclopropyl-1-propyl-1H-1,2,3-triazole-4-carboxamide

Introduction to 5-cyclopropyl-1-propyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172089-57-3)

5-cyclopropyl-1-propyl-1H-1,2,3-triazole-4-carboxamide is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule, characterized by its triazole core and amide functional group, has garnered attention due to its potential biological activities and structural versatility. The compound’s unique scaffold, combining a cyclopropyl group with a propyl chain, contributes to its distinct chemical properties and reactivity, making it a valuable candidate for further exploration in drug discovery and development.

The CAS number 2172089-57-3 provides a unique identifier for this chemical entity, ensuring precise referencing in scientific literature and industrial applications. As a member of the triazole class, 5-cyclopropyl-1-propyl-1H-1,2,3-triazole-4-carboxamide shares structural similarities with other well-known triazole derivatives that have demonstrated efficacy in various therapeutic contexts. The presence of the amide group at the 4-position of the triazole ring introduces additional functionality that can be exploited for modulating biological interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic profiles of 5-cyclopropyl-1-propyl-1H-1,2,3-triazole-4-carboxamide with greater accuracy. These studies suggest that the compound may exhibit favorable properties such as solubility, metabolic stability, and binding affinity to target proteins. The cyclopropyl moiety, in particular, has been identified as a key structural element that can enhance binding interactions with biological receptors, potentially improving drug efficacy.

In the realm of medicinal chemistry, the synthesis of 5-cyclopropyl-1-propyl-1H-1,2,3-triazole-4-carboxamide has been optimized through various synthetic routes to achieve high yields and purity. Modern synthetic methodologies leverage transition metal catalysis and green chemistry principles to minimize waste and improve sustainability. The development of efficient synthetic protocols has been crucial for scaling up production and conducting extensive biological evaluations.

The biological activity of 5-cyclopropyl-1-propyl-1H-1,2,3-triazole-4-carboxamide has been investigated across multiple therapeutic areas. Preliminary in vitro studies have revealed promising results in terms of anti-inflammatory, antimicrobial, and anticancer properties. The triazole ring is known to possess bioisosteric properties with benzene rings, which can facilitate interactions with enzymes and receptors involved in disease pathways. Additionally, the amide group provides a site for hydrogen bonding interactions, further enhancing binding specificity.

One of the most compelling aspects of 5-cyclopropyl-1-propyl-1H-1,2,3-triazole-4-carboxamide is its potential as a lead compound for structure-based drug design. High-throughput screening (HTS) campaigns have identified derivatives of this compound that exhibit enhanced activity against specific targets. By leveraging structure-function relationships derived from these studies, researchers can rationalize modifications to improve potency and selectivity. This approach aligns with contemporary trends in drug discovery that emphasize precision medicine and personalized therapeutics.

The role of 5-cyclopropyl-1-propyl-1H-1,2,3-triazole-4-carboxamide in addressing unmet medical needs is further underscored by its compatibility with advanced drug delivery systems. Nanotechnology-based formulations have been explored to enhance bioavailability and targeted delivery of this compound. Such innovations are critical for optimizing therapeutic outcomes and reducing side effects associated with conventional oral or injectable medications.

As research into 5-cyclopropyl-1-propyl-1H-1,2,3-triazole-4-carboxamide progresses, interdisciplinary collaborations between chemists、biologists、and clinicians will be essential for translating laboratory findings into clinical applications. The integration of artificial intelligence (AI) tools for data analysis and predictive modeling is also expected to play a transformative role in accelerating the drug development pipeline. These technologies can help identify optimal analogs of 5-cyclopropyl-1-propyl-1H-1,2,3-triazole-4-carboxamide with improved pharmacological profiles.

The regulatory landscape for novel compounds like 5-cyclopropyl-1-propyl-H - 12 , 3 - triazole - 4 - carboxamide is evolving to accommodate innovative approaches to drug development. Regulatory agencies are increasingly recognizing the value of adaptive trial designs and real-world evidence in assessing therapeutic efficacy. This shift toward more flexible regulatory frameworks bodes well for compounds that demonstrate early promise in preclinical studies.

In conclusion,5 - cyclopropy l - 1 - prop y l - 12 H - 12 , 3 - tri az ole - 4 - car box am ide (CAS No. 21 7 20 89 - 57 - 3) represents a promising candidate for further exploration in pharmaceutical research。 Its unique structural features、potential biological activities、and compatibility with modern drug development technologies position it as a valuable asset in the quest for novel therapeutics。 Continued investigation into this compound will likely yield insights that contribute significantly to advancements in medicine。